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Compound of Interest

Compound Name: Verruculogen

Cat. No.: B192650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Verruculogen is a tremorgenic mycotoxin produced by various species of Aspergillus and

Penicillium fungi.[1][2][3] As an indole alkaloid, it exhibits potent neurotoxic effects and is a

valuable tool in neuroscience research due to its specific mechanisms of action.[1][4]

Verruculogen's primary modes of action include the inhibition of Ca2+-activated K+ (BK)

channels and acting as a potential antagonist at GABAA receptors.[1][5] Its tremorgenic activity

is associated with an increase in the spontaneous release of glutamate and aspartate, and a

decrease in GABA levels in the central nervous system.[2][3] This document provides detailed

application notes, safety precautions, and experimental protocols for the handling and use of

Verruculogen in a research setting.

Physicochemical and Toxicological Properties
A comprehensive summary of Verruculogen's properties is presented below to inform safe

handling and experimental design.
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Property Value Source(s)

CAS Number 12771-72-1 [1]

Molecular Formula C27H33N3O7 [1]

Molecular Weight 511.57 g/mol [1]

Appearance White to off-white solid/powder [1][5]

Purity ≥95% [1][2]

Melting Point 230-233°C [1]

Solubility

Soluble in DMSO, Methanol,

Ethanol, DMF, and

Dichloromethane. Limited

water solubility.

[1][2][3][5]

Storage Temperature
Long-term: -20°C; Short-term:

4°C
[2][5][6]

Stability

Stable for at least 2 years

when stored at -20°C. Protect

solutions from light.

[5]
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Parameter Value Species Route Source(s)

LD50 127 mg/kg Mouse Oral

LD50
2,400 µg/kg (2.4

mg/kg)
Mouse Intraperitoneal

Hazard

Classification

Acute Toxicity -

Oral (Category

3), Acute Toxicity

- Dermal

(Category 3),

Acute Toxicity -

Inhalation

(Category 3)

N/A N/A [7]

GHS Hazard

Statements

H301: Toxic if

swallowed.

H311: Toxic in

contact with skin.

H331: Toxic if

inhaled.

N/A N/A [7]

Safety Precautions and Handling
Verruculogen is a potent toxin and must be handled with extreme care. The following

precautions are mandatory.

Personal Protective Equipment (PPE)
Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn at all times. Inspect gloves for

integrity before use and practice proper glove removal technique to avoid skin contact.[8]

Lab Coat: A buttoned lab coat should be worn to protect from skin exposure.

Eye Protection: Safety glasses or goggles are required.

Respiratory Protection: When handling the solid form or creating solutions, work in a certified

chemical fume hood to avoid inhalation of dust or aerosols.[8] If a fume hood is not available,
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a NIOSH-approved respirator is necessary.

Engineering Controls
All work with solid Verruculogen and preparation of stock solutions should be performed in

a well-ventilated area, preferably a chemical fume hood.[8]

A designated area for working with Verruculogen should be established to prevent cross-

contamination.

First Aid Measures
If Swallowed: Immediately call a poison control center or doctor. Do NOT induce vomiting.

Rinse mouth with water.[8]

If on Skin: Immediately remove all contaminated clothing. Wash the affected area thoroughly

with soap and water.[8]

If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[8]

If in Eyes: Flush with plenty of water for at least 15 minutes.

Spill and Waste Disposal
Spills: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory

protection. Carefully cover the spill with an absorbent material, collect it in a sealed

container, and dispose of it as hazardous waste.

Waste Disposal: All Verruculogen waste, including contaminated consumables and

solutions, must be disposed of as hazardous chemical waste according to institutional and

local regulations. Do not dispose of it in household garbage or down the drain.

Experimental Protocols
The following protocols are provided as a guide for common applications of Verruculogen.

Researchers should adapt these protocols based on their specific experimental needs and

cell/animal models.
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Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of Verruculogen for use in experiments.

Materials:

Verruculogen (solid)

Anhydrous DMSO or Ethanol

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Procedure:

In a chemical fume hood, weigh the desired amount of Verruculogen powder.

Add the appropriate volume of solvent (e.g., DMSO) to achieve the desired stock

concentration (e.g., 10 mM).

Vortex briefly until the solid is completely dissolved.

Aliquot the stock solution into smaller volumes in amber tubes to avoid repeated freeze-thaw

cycles and protect from light.[5]

Store the aliquots at -20°C for long-term storage.[5]

In Vitro Inhibition of Ca2+-activated K+ (BK) Channels
Objective: To assess the inhibitory effect of Verruculogen on BK channels in a cell-based

assay.

Materials:

Cell line expressing BK channels (e.g., GH3 pituitary cells)

Verruculogen stock solution
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Appropriate cell culture medium and reagents

Patch-clamp electrophysiology setup or a suitable membrane potential-sensitive dye assay

Procedure (Electrophysiology):

Culture the cells according to standard protocols.

Prepare a working solution of Verruculogen by diluting the stock solution in the extracellular

recording buffer to the desired final concentration (e.g., 1 µM).[6]

Perform whole-cell patch-clamp recordings to measure BK channel currents.

After establishing a stable baseline current, perfuse the cells with the Verruculogen-

containing buffer.

Record the changes in BK channel activity to determine the extent of inhibition.

Induction of Tremors in an Animal Model
Objective: To induce and observe the tremorgenic effects of Verruculogen in a rodent model.

Materials:

Verruculogen

Sterile saline or other suitable vehicle

Rodent model (e.g., male Wistar rats or C57BL/6N mice)

Animal handling and observation equipment

Procedure:

Prepare a dosing solution of Verruculogen in a suitable vehicle.

Administer Verruculogen via intraperitoneal (i.p.) injection at a dose known to induce

tremors (e.g., 0.41 mg/kg for rats and mice).[6]
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Observe the animals for the onset, severity, and duration of tremors and other neurological

symptoms.

All animal procedures must be performed in accordance with institutional animal care and

use committee (IACUC) guidelines.

Visualized Mechanisms and Workflows
The following diagrams illustrate the key signaling pathways affected by Verruculogen and a

standard experimental workflow.
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Caption: Verruculogen's mechanism of action leading to tremors.
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Caption: Standard workflow for Verruculogen experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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